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Compound of Interest

Compound Name: Nox2-IN-1

Cat. No.: B12372968 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive guide to the proper disposal procedures

for Nox2-IN-1, a nicotinamide adenine dinucleotide phosphate oxidase isoform 2 (NOX2)

inhibitor.

Chemical Identity:

Chemical Name: Nox2-IN-1

CAS Number: 2648709-25-3[1][2]

Molecular Formula: C22H22N4O3[1][2]

Quantitative Data Summary
Due to the absence of a specific Safety Data Sheet (SDS) in the public domain for Nox2-IN-1,

a comprehensive quantitative data table on its physical and chemical properties, toxicity, and

ecotoxicity is not available. In the absence of this specific data, it is critical to treat Nox2-IN-1
as a potentially hazardous substance and follow stringent safety protocols. General properties

are listed below.
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Property Value Source

CAS Number 2648709-25-3
MedChemExpress[1],

ChemBK[2]

Molecular Formula C22H22N4O3
MedChemExpress[1],

ChemBK[2]

Molecular Weight 390.44 g/mol MedChemExpress[1]

Appearance Solid Not specified

Solubility Not specified Not specified

Storage Temperature Room temperature MedChemExpress[1]

Experimental Protocols: Disposal of Nox2-IN-1
The following step-by-step procedure is based on general best practices for the disposal of

laboratory research chemicals in the absence of a specific SDS. Always consult your

institution's Environmental Health and Safety (EHS) office for specific guidance and to ensure

compliance with local, state, and federal regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling Nox2-IN-1 for disposal, ensure you are wearing appropriate PPE:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Segregation and Collection

Do not mix Nox2-IN-1 waste with other waste streams unless explicitly permitted by your

EHS office.

Collect all solid waste contaminated with Nox2-IN-1 (e.g., weighing paper, contaminated

gloves, pipette tips) in a designated, properly labeled hazardous waste container.
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For solutions containing Nox2-IN-1, use a dedicated, leak-proof, and chemically compatible

waste container. Glass or high-density polyethylene (HDPE) containers are generally

suitable for organic compounds.

Step 3: Waste Container Labeling

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "Nox2-IN-1"

The CAS Number: "2648709-25-3"

An accurate estimation of the concentration and quantity of the waste.

The date the waste was first added to the container.

Your name and laboratory contact information.

Step 4: Storage of Waste

Store the sealed hazardous waste container in a designated satellite accumulation area (SAA)

within your laboratory. This area should be:

Under the control of laboratory personnel.

Away from drains and sources of ignition.

In secondary containment to prevent spills.

Step 5: Arranging for Disposal

Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not

attempt to dispose of Nox2-IN-1 down the drain or in the regular trash.

Step 6: Decontamination of Empty Containers
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Empty containers that held Nox2-IN-1 must also be disposed of as hazardous waste unless

properly decontaminated. To decontaminate a container:

Rinse the container three times with a suitable solvent that will dissolve Nox2-IN-1.

Collect the rinsate as hazardous waste.

After triple-rinsing, deface the original label on the container.

Dispose of the decontaminated container according to your institution's guidelines for clean

lab glass or plastic.

Logical Workflow for Nox2-IN-1 Disposal
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Figure 1. Disposal Workflow for Nox2-IN-1
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Caption: Figure 1. Step-by-step logical workflow for the safe disposal of Nox2-IN-1.

Disclaimer: This information is intended as a general guide. Always prioritize the specific

disposal protocols established by your institution and consult with your Environmental Health
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and Safety office for any questions or clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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